molecular formula C28H32N2O4S B289383 6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Cat. No. B289383
M. Wt: 492.6 g/mol
InChI Key: PIKDVUDJPOAQGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Research has shown that 6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has potential therapeutic applications in various fields. Studies have demonstrated its anti-inflammatory, anti-cancer, anti-diabetic, and anti-oxidant properties. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, studies suggest that the compound exerts its therapeutic effects by modulating various signaling pathways involved in inflammation, cancer, and diabetes. The compound has also been shown to inhibit the activity of certain enzymes involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibits various biochemical and physiological effects. The compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. In addition, the compound has been shown to improve glucose metabolism and reduce oxidative stress in diabetic animals.

Advantages and Limitations for Lab Experiments

One advantage of using 6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its high yield synthesis method. The compound is also relatively stable and can be stored for long periods without degradation. However, one limitation is that the compound is relatively new, and its safety and toxicity profile are not fully understood.

Future Directions

There are several future directions for the research and development of 6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of interest is the compound's potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Further research is needed to elucidate the compound's mechanism of action and its safety and toxicity profile. The compound's potential use in combination therapies with other drugs is also an area of interest. Additionally, the development of novel delivery systems for the compound could enhance its therapeutic efficacy.
In conclusion, 6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic compound with potential therapeutic applications in various fields. Its anti-inflammatory, anti-cancer, anti-diabetic, and anti-oxidant properties make it a promising candidate for further research and development. However, further studies are needed to fully understand the compound's mechanism of action and its safety and toxicity profile.

Synthesis Methods

The synthesis of 6-tert-butyl-N-(2-methoxyphenyl)-2-[(phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a multi-step process that includes the reaction of tert-butyl isocyanate with 2-methoxyaniline, followed by the reaction of the resulting compound with 2-phenoxyacetyl chloride. The final step involves the reaction of the intermediate with 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid. The yield of this synthesis method is reported to be high, making it a viable option for large-scale production.

properties

Molecular Formula

C28H32N2O4S

Molecular Weight

492.6 g/mol

IUPAC Name

6-tert-butyl-N-(2-methoxyphenyl)-2-[(2-phenoxyacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

InChI

InChI=1S/C28H32N2O4S/c1-28(2,3)18-14-15-20-23(16-18)35-27(30-24(31)17-34-19-10-6-5-7-11-19)25(20)26(32)29-21-12-8-9-13-22(21)33-4/h5-13,18H,14-17H2,1-4H3,(H,29,32)(H,30,31)

InChI Key

PIKDVUDJPOAQGI-UHFFFAOYSA-N

SMILES

CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3=CC=CC=C3OC)NC(=O)COC4=CC=CC=C4

Canonical SMILES

CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3=CC=CC=C3OC)NC(=O)COC4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.